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Compound of Interest

Compound Name: Sodium dicyanamide

Cat. No.: B045673

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of sodium dicyanamide and calcium cyanamide
for their applications in agriculture as fertilizers. The information is supported by experimental
data to evaluate their performance and impact on soil and crop systems.

Overview

Calcium cyanamide has a long history as a multi-functional fertilizer, providing a slow release of
nitrogen while also exhibiting pesticidal and soil-conditioning properties.[1][2] Sodium
dicyanamide, on the other hand, is primarily utilized as a potent nitrification inhibitor,
enhancing the efficiency of other nitrogen-based fertilizers by preventing nitrogen loss. Its
active component, dicyandiamide (DCD), is also a decomposition product of calcium
cyanamide, contributing to the latter's slow-release nitrogen characteristics.[3]

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of these compounds is
crucial for their effective application in agricultural settings.
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Property Sodium Dicyanamide Calcium Cyanamide
Chemical Formula Na[N(CN)z] CaCN:
Nitrogen Content ~74% (in pure form) ~20-22%
) ] ] Dark grey/black powder or

Form White crystalline solid

granules

] ) I Slow-release nitrogen fertilizer,

Primary Function Nitrification inhibitor ]

soil amendment

Hydrogen cyanamide, urea,
Decomposition Products Dicyandiamide (DCD) dicyandiamide (DCD),

ammonia, calcium hydroxide

Mechanism of Action in Soil

The efficacy of both compounds is rooted in their distinct chemical transformations within the
soil matrix.

Calcium Cyanamide Decomposition Pathway

Upon application to the soil, calcium cyanamide undergoes a series of reactions to release
plant-available nitrogen. This multi-step process contributes to its slow-release nature and
additional effects on soil properties.
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Caption: Decomposition pathway of calcium cyanamide in soil.

Sodium Dicyanamide (DCD) as a Nitrification Inhibitor

Sodium dicyanamide's primary role is to deliver dicyandiamide (DCD), which specifically
targets and inhibits the activity of Nitrosomonas bacteria.[3] These bacteria are responsible for
the first step of nitrification, the conversion of ammonium (NHa*) to nitrite (NO2"). By slowing

this conversion, nitrogen is maintained in the less leachable ammonium form for a longer
period.

Fertilizer Application
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Caption: Mechanism of nitrification inhibition by Dicyandiamide (DCD).

Performance Comparison: Experimental Data

The following tables summarize quantitative data from various studies on the performance of
calcium cyanamide and dicyandiamide (from sodium dicyanamide).

Impact on Crop Yield

. Application Yield Increase
Crop Fertilizer Reference
Rate vs. Control
) Calcium
Onion ) 400 kg/ha 105.6% [4]
Cyanamide
Calcium 80 kg/ha N
Onion Cyanamide + (CaCN2) + 50 138.2% [5]
Urea kg/ha N (Urea)
] Significant
Calcium ] ]
Strawberry ] 400 kg/ha increase in [6]
Cyanamide ]
marketable yield
_ DCD with Gradual
Maize ) ] 6.7 ppm N (DCD) o [7]
Sodium Nitrate decrease in yield
DCD with Gradual
Wheat ) ] 6.7 ppm N (DCD) o [7]
Sodium Nitrate decrease in yield
Linear reduction
Cotton DCD with Urea 2.5 -20 mg/kg in leaf area and [8]

dry weight

Note: The negative impact of DCD on yield in some studies highlights the potential for
phytotoxicity at certain concentrations and application methods.

Effect on Soil Properties
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Parameter Calcium Cyanamide Dicyandiamide (DCD)
Increases soil pH due to the Generally does not
Soil pH formation of calcium hydroxide. significantly affect soil pH in

[9]

long-term studies.[10]

Nitrification Inhibition

Yes, due to the formation of
DCD during decomposition.[3]

[°]

Yes, this is its primary function.

[3]

Microbial Community

Can initially decrease fungal
and bacterial populations, but
they tend to recover. May
increase the abundance of
certain beneficial microbes.[11]
[12]

Long-term use has been
shown to have no significant
adverse effects on the overall
abundance of bacteria and
archaea.[10][13] It specifically
inhibits nitrifying bacteria.[14]

Nutrient Availability

Increases the availability of

phosphorus in some soils.[9]

Can increase the
concentration of N, P, and K in
plant tissues, but may reduce
Ca and Mg uptake.[8]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings.

Field Trial for Calcium Cyanamide on Onion Growth and

Yield

» Objective: To investigate the influence of pre-plant calcium cyanamide fertilizer on the

growth, yield, and quality of short-day onion.

o Experimental Design: Randomized complete block design with four replications.

o Treatments: Six levels of calcium cyanamide (19.8% N) were applied: 0, 90, 120, 200, 400,

and 600 kg/ha .
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» Application: The fertilizer was broadcast and incorporated into the top 5-10 cm of soil. The
soil was kept moist for 8 days before seeding.

o Data Collection: Plant height, leaf number, bulb weight, bulb diameter, and total yield were
measured at harvest.

 Statistical Analysis: Analysis of variance (ANOVA) was used to determine the significance of
the treatments.

(Based on the methodology described in a study on the impacts of calcium cyanamide on
onion.)[4]

Greenhouse Pot Study on the Effect of Dicyandiamide
on Cotton Growth and Nutrient Uptake

¢ Objective: To investigate the effect of DCD on the growth and nutrient uptake of cotton in a
greenhouse setting.

o Experimental Setup: Cotton (DPL 90) was grown in pots containing Norfolk sandy loam soil.

o Treatments: Nitrogen was applied at 50 mg/kg as either NaNOs or urea. DCD was applied at
rates of 0, 2.5, 5, 10, 15, and 20 mg/kg.

o Application: Treatments were applied at the first true leaf stage.

» Data Collection: Plants were harvested 58 days after treatment. Leaf area, dry weight of
leaves and stems, and nutrient concentrations (N, P, K, Ca, Mg, Mn) in leaf tissue were
determined.

 Statistical Analysis: Data were analyzed to determine the effects of N source and DCD rate
on plant growth and nutrient uptake.

(Based on the methodology described in a study on the effect of dicyandiamide on cotton.)[8]

Conclusion

Sodium dicyanamide and calcium cyanamide serve distinct yet related roles in modern
agriculture.
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Calcium cyanamide acts as a comprehensive, slow-release nitrogen fertilizer with the added
benefits of increasing soil pH and providing calcium.[9][15] Its decomposition naturally
produces dicyandiamide, which contributes to its nitrogen use efficiency by inhibiting
nitrification.[3] Experimental data generally show a positive impact on the yield of various crops
when applied at appropriate rates.[4][5][6]

Sodium dicyanamide, through its active component DCD, is a specialized tool for enhancing
the efficiency of other nitrogen fertilizers.[3] Its primary function is to inhibit nitrification, thereby
reducing nitrogen loss through leaching and denitrification.[3] While it can improve nitrogen
availability to plants, studies have also indicated a risk of phytotoxicity at higher concentrations,
which can negatively impact crop growth and yield.[7][8]

For researchers and professionals, the choice between these two compounds depends on the
specific agricultural goals. Calcium cyanamide is suitable for situations requiring a slow-release
nitrogen source with soil-amending properties. Sodium dicyanamide (DCD) is ideal for use as
an additive to conventional nitrogen fertilizers to improve nitrogen use efficiency, particularly in
soils prone to nitrogen loss. Careful consideration of application rates is critical to avoid
potential negative impacts on crop development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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